Cas no 54-49-9 (metaraminol)
metaraminol Chemical and Physical Properties
Names and Identifiers
-
- metaraminol
- Metaraminol [INN:BAN]
- (-)-Erythro-metaraminol
- 1-(m-Hydroxyphenyl)-2-amino-1-propanol
- 1-Metaraminol
- 3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol
- Hydroxynorephedrine
- L-Metaraminol
- Metaradrine
- Metaraminolum
- m-Hydroxy norephedrine
- m-Hydroxypropadrine
- Pressonex
- Pressorol
- (1R,2S)-Metaraminol
- METARAMINOL [MI]
- (-)-erythro-Methraminol
- NS00005483
- DB00610
- D08192
- Benzyl alcohol, alpha-(1-aminoethyl)-m-hydroxy-, (-)-erythro-
- DN43400000
- J-501788
- METARAMINOL [VANDF]
- m-Hydroxyphenylpropanolamine
- Icoral B
- C07146
- GTPL7229
- SBI-0206715.P001
- METARAMINOL [INN]
- 1-alpha-(1-Aminoethyl)-m-hydroxybenzyl alcohol
- Metaraminol (INN)
- UNII-818U2PZ2EH
- METARAMINOL [WHO-DD]
- (AR)-a-[(1s)-1-aminoethyl]-3-hydroxy-benzenemethanol
- CHEMBL1201319
- HSDB 2716
- 54-49-9
- NCGC00178024-01
- 818U2PZ2EH
- Metaraminolum [INN-Latin]
- Metaraminolum [Latin]
- CCRIS 8465
- NIOSH/DN4340000
- NCGC00178024-02
- 2-Amino-1-(m-hydroxyphenyl)-1-propanol
- CHEBI:6794
- alpha-(m-Hydroxyphenyl)-beta-aminopropanol
- 3-Hydroxyphenylisopropanolamine
- J-510372
- alpha-(1-Aminoethyl)-m-hydroxybenzyl alcohol
- m-Hydroxy-alpha-(1-aminoethyl)-benzyl alcohol
- 3-((1R,2S)-2-amino-1-hydroxypropyl)phenol
- DTXSID8023268
- Benzenemethanol, alpha-(1-aminoethyl)-3-hydroxy-, (R-(R*,S*))-
- AKOS006277341
- alpha-(1-Aminoethyl)-m-hydroxybenzyl alcohol, (-)-erythro-
- Benzyl alcohol, alpha-(1-aminoethyl)-m-hydroxy-, (-)-
- 54-49-9 (free)
- alpha-(1-Aminoethyl)-3-hydroxybenzenemethanol
- Q409981
- SCHEMBL136778
- EN300-7455644
- METARAMINOL [HSDB]
- BRD-K96253961-046-05-6
- BRD-K96253961-046-03-1
- BRD-K96253961-046-04-9
-
- Inchi: 1S/C9H13NO2/c1-6(10)9(12)7-3-2-4-8(11)5-7/h2-6,9,11-12H,10H2,1H3/t6-,9-/m0/s1
- InChI Key: WXFIGDLSSYIKKV-RCOVLWMOSA-N
- SMILES: O[C@H](C1C=CC=C(C=1)O)[C@H](C)N
Computed Properties
- Exact Mass: 167.09500
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.1222 (rough estimate)
- Melting Point: 107.5°C
- Boiling Point: 295.79°C (rough estimate)
- Refractive Index: 1.4760 (estimate)
- PSA: 66.48000
- LogP: 1.47310
metaraminol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7455644-0.05g |
3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol |
54-49-9 | 95% | 0.05g |
$550.0 | 2024-05-23 |
metaraminol Suppliers
metaraminol Related Literature
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Kevin Mack,Moritz Doeker,Laura Grabowski,Andreas Jupke,D?rte Rother Green Chem. 2021 23 4892
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Moritz Doeker,Laura Grabowski,D?rte Rother,Andreas Jupke Green Chem. 2022 24 295
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Yiping Shi,Paul C. J. Kamer,David J. Cole-Hamilton Green Chem. 2019 21 1043
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Douglas Weber,Lucas de Souza Bastos,Margit Winkler,Yeke Ni,Abil E. Aliev,Helen C. Hailes,Doerte Rother RSC Adv. 2023 13 10097
-
Sándor B. ?tv?s,C. Oliver Kappe Green Chem. 2021 23 6117
Additional information on metaraminol
Introduction to Metaraminol (CAS No. 54-49-9) in Modern Pharmaceutical Research
Metaraminol, a compound with the chemical identifier CAS No. 54-49-9, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and therapeutic potential. This compound, classified as an alpha-adrenergic agonist, has been extensively studied for its role in cardiovascular and respiratory applications. The increasing interest in Metaraminol stems from its ability to modulate sympathetic nervous system activity, making it a valuable candidate for treating conditions such as hypotension and respiratory distress.
The pharmacological profile of Metaraminol is characterized by its selective action on alpha-1 adrenergic receptors, which leads to vasoconstriction and an increase in blood pressure. This mechanism of action makes it particularly useful in clinical settings where maintaining stable hemodynamic parameters is crucial. Recent studies have highlighted the compound's efficacy in emergency medical situations, where rapid stabilization of blood pressure is often required.
In addition to its cardiovascular effects, Metaraminol has shown promise in the treatment of respiratory disorders. Its ability to stimulate respiratory centers in the brainstem can lead to increased ventilation and improved oxygenation levels. This property has been particularly beneficial in patients suffering from conditions like chronic obstructive pulmonary disease (COPD) and acute respiratory distress syndrome (ARDS). The compound's bronchodilatory effects are attributed to its stimulation of alpha-2 adrenergic receptors, which promote relaxation of bronchial smooth muscles.
Recent advancements in pharmaceutical research have led to the development of novel formulations of Metaraminol that enhance its bioavailability and reduce side effects. These formulations include extended-release tablets and intravenous solutions that allow for more controlled administration. Such innovations have expanded the therapeutic applications of Metaraminol, making it a versatile tool in both acute and chronic treatment scenarios.
The safety profile of Metaraminol has been thoroughly evaluated through numerous clinical trials. These trials have demonstrated that while the compound is generally well-tolerated, it can cause side effects such as palpitations, headache, and increased blood pressure. However, these side effects are often manageable with appropriate dosing adjustments. The compound's safety profile has been further supported by its long-standing use in medical practice, where its efficacy and reliability have been well-documented.
One of the most exciting areas of research involving Metaraminol is its potential role in combination therapies. Studies suggest that when used in conjunction with other medications, such as vasopressors or bronchodilators, Metaraminol can produce synergistic effects that enhance patient outcomes. This combination approach has particular relevance in critical care medicine, where multi-faceted interventions are often necessary to stabilize patients rapidly.
The future of Metaraminol research looks promising, with ongoing studies exploring new applications and improving existing formulations. The compound's ability to modulate key physiological pathways makes it a valuable asset in the pharmacopeia of modern medicine. As research continues to uncover new therapeutic possibilities, Metaraminol is poised to remain a cornerstone in the treatment of various medical conditions.
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